![molecular formula C18H19NO4 B4111702 3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid](/img/structure/B4111702.png)
3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid
Overview
Description
3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid, also known as DMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPA is a derivative of 2-methylbenzoic acid and has a molecular formula of C17H17NO4.
Mechanism of Action
The exact mechanism of action of 3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid is not fully understood. However, it is believed that the compound exerts its biological effects by inhibiting the activity of certain enzymes and proteins. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. Studies have reported that the compound has anti-inflammatory, analgesic, and antipyretic effects. Additionally, this compound has been shown to exhibit antimicrobial activity against several bacterial strains.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid in lab experiments is its ease of synthesis. The compound can be synthesized in a few steps using readily available reagents. Additionally, this compound is relatively stable and can be stored for extended periods without significant degradation. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can limit its application in certain assays.
Future Directions
There are several future directions for research on 3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid. One of the major areas of research is the synthesis of novel this compound derivatives with improved biological activities. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its derivatives. Finally, more research is needed to explore the potential applications of this compound in various fields, such as medicine, agriculture, and materials science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound can be synthesized in a few steps using readily available reagents and has been shown to exhibit several biochemical and physiological effects. Further research is needed to explore the potential applications of this compound and its derivatives in various fields.
Scientific Research Applications
3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a building block for the synthesis of novel compounds with potential biological activities. Several studies have reported the synthesis of this compound derivatives that exhibit antimicrobial, anticancer, and anti-inflammatory activities.
Properties
IUPAC Name |
3-[[2-(2,6-dimethylphenoxy)acetyl]amino]-2-methylbenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-11-6-4-7-12(2)17(11)23-10-16(20)19-15-9-5-8-14(13(15)3)18(21)22/h4-9H,10H2,1-3H3,(H,19,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMYLREZRVJEBSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=CC=CC(=C2C)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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